![molecular formula C7H16ClNO B6269009 rac-(2R,3R)-2-(propan-2-yl)pyrrolidin-3-ol hydrochloride, cis CAS No. 2307780-67-0](/img/no-structure.png)
rac-(2R,3R)-2-(propan-2-yl)pyrrolidin-3-ol hydrochloride, cis
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Overview
Description
Rac-(2R,3R)-2-(propan-2-yl)pyrrolidin-3-ol hydrochloride, cis (hereafter referred to as Rac-Pyrrolidin-3-ol hydrochloride) is a synthetic compound derived from pyrrolidine and propan-2-ol. Rac-Pyrrolidin-3-ol hydrochloride is an important intermediate in the synthesis of several pharmaceuticals and biochemicals. This compound has been extensively studied for its potential use in medical and scientific applications.
Mechanism of Action
Rac-Pyrrolidin-3-ol hydrochloride acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme responsible for the production of prostaglandins, which are important mediators of inflammation and pain. By inhibiting COX-2, Rac-Pyrrolidin-3-ol hydrochloride has been shown to reduce inflammation and pain.
Biochemical and Physiological Effects
Rac-Pyrrolidin-3-ol hydrochloride has been shown to reduce inflammation and pain by inhibiting the enzyme COX-2. In addition, Rac-Pyrrolidin-3-ol hydrochloride has been shown to have antioxidant and anti-inflammatory properties. Rac-Pyrrolidin-3-ol hydrochloride has also been studied for its potential to reduce the risk of cardiovascular disease and cancer.
Advantages and Limitations for Lab Experiments
Rac-Pyrrolidin-3-ol hydrochloride is a relatively stable compound and is relatively easy to synthesize. It is also relatively inexpensive, making it a cost-effective option for lab experiments. However, Rac-Pyrrolidin-3-ol hydrochloride can be toxic in high doses and can cause skin irritation.
Future Directions
In the future, Rac-Pyrrolidin-3-ol hydrochloride could be used in the development of new pharmaceuticals and biochemicals. It could also be used to study the mechanism of action of COX-2 inhibitors and to develop new drugs to treat inflammation and pain. Additionally, Rac-Pyrrolidin-3-ol hydrochloride could be used to study the potential of COX-2 inhibitors to reduce the risk of cardiovascular disease and cancer. Rac-Pyrrolidin-3-ol hydrochloride could also be used to study the potential of COX-2 inhibitors to modulate the immune system. Finally, Rac-Pyrrolidin-3-ol hydrochloride could be used to study the potential of COX-2 inhibitors to reduce the risk of neurological disorders.
Synthesis Methods
Rac-Pyrrolidin-3-ol hydrochloride is synthesized by a multi-step process. The first step involves the reaction of pyrrolidine with propan-2-ol in the presence of a strong acid catalyst such as hydrochloric acid. This reaction produces rac-Pyrrolidin-3-ol hydrochloride and water as by-products. The second step involves the purification of the product by recrystallization.
Scientific Research Applications
Rac-Pyrrolidin-3-ol hydrochloride has been studied for its potential use in medical and scientific applications. Rac-Pyrrolidin-3-ol hydrochloride has been used as a substrate in enzyme assays, as a reagent in organic synthesis, and as a component in the synthesis of pharmaceuticals and biochemicals. Rac-Pyrrolidin-3-ol hydrochloride has also been used in the synthesis of chiral compounds and in the preparation of derivatives of amino acids.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(propan-2-yl)pyrrolidin-3-ol hydrochloride, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-propanol", "sodium hydride", "3-pyrrolidinone", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Deprotonation of 2-methyl-2-propanol with sodium hydride in THF to form the corresponding alkoxide.", "Step 2: Addition of 3-pyrrolidinone to the reaction mixture and heating to reflux to form the desired pyrrolidine intermediate.", "Step 3: Quenching the reaction with hydrochloric acid to form the hydrochloride salt of the pyrrolidine intermediate.", "Step 4: Extraction of the product with ethyl acetate and washing with water and brine to remove impurities.", "Step 5: Concentration of the organic layer and recrystallization from a suitable solvent to obtain the final product, rac-(2R,3R)-2-(propan-2-yl)pyrrolidin-3-ol hydrochloride, cis." ] } | |
2307780-67-0 | |
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.7 |
Purity |
95 |
Origin of Product |
United States |
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